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Compound of Interest

Compound Name: 3,5-Dimethylpyridine-2-carbonitrile

Cat. No.: B185282 Get Quote

An In-depth Technical Guide to the Reactivity of the Nitrile Group in 3,5-Dimethylpyridine-2-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethylpyridine-2-carbonitrile, also known as 3,5-lutidine-2-carbonitrile, is a substituted

pyridine derivative featuring a nitrile functional group at the 2-position.[1] The pyridine scaffold

is a cornerstone in medicinal chemistry and materials science, and the cyano group at the 2-

position serves as a versatile synthetic handle for a wide array of chemical transformations.[2]

This guide provides a comprehensive overview of the reactivity of the nitrile group in this

specific molecule, drawing on established principles for 2-cyanopyridines and detailing key

reactions, quantitative data, and experimental methodologies. The presence of two electron-

donating methyl groups at the 3- and 5-positions influences the electronic properties of the

pyridine ring and the reactivity of the nitrile group, a factor that will be considered throughout

this analysis.

Synthesis of 3,5-Dimethylpyridine-2-carbonitrile
The synthesis of 3,5-Dimethylpyridine-2-carbonitrile has been reported through nucleophilic

substitution of an activated pyridine precursor with a cyanide salt. Another general method

involves the direct cyanation of the corresponding pyridine.
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Experimental Protocol: Synthesis from 1-methoxy-3,5-
dimethyl pyridinium methyl sulfate[3]
A solution of sodium cyanide (49.0 g, 0.999 mol, 3.0 eq.) in 135 mL of water is cooled to 0°C.

To this, a solution of 1-methoxy-3,5-dimethyl pyridinium methyl sulfate (83.0 g, 0.33 mol) in 100

mL of water is added dropwise over 1.25 hours, ensuring the temperature is maintained below

3°C. The resulting mixture is filtered, and the solid is washed with water to yield 40 g of 3,5-
Dimethylpyridine-2-carbonitrile. The product can be further purified by recrystallization from

isopropyl ether and pentane (4:1) to obtain yellow prisms with a melting point of 61-62°C.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Reactivity of the nitrile group in 3,5-Dimethylpyridine-2-
carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185282#reactivity-of-the-nitrile-group-in-3-5-
dimethylpyridine-2-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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